Cas no 1025312-29-1 ((E)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile)

• Product Name: (E)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile
• CAS No: 1025312-29-1
• MF: C₂₂H₁₅ClN₂O₄S₂
• MW: 470.948501825333
• MDL: MFCD00245588
• CID: 5185845
• Update Time: 2026-03-05

(E)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile
• 2-Propenenitrile, 3-[2-[(4-chlorophenyl)thio]-5-nitrophenyl]-2-[(4-methylphenyl)sulfonyl]-

• MDL： MFCD00245588
• Inchi： 1S/C22H15ClN2O4S2/c1-15-2-9-20(10-3-15)31(28,29)21(14-24)13-16-12-18(25(26)27)6-11-22(16)30-19-7-4-17(23)5-8-19/h2-13H,1H3
• InChI Key： ICZFTTBSAMBDJN-UHFFFAOYSA-N
• SMILES： C(#N)C(S(C1=CC=C(C)C=C1)(=O)=O)=CC1=CC([N+]([O-])=O)=CC=C1SC1=CC=C(Cl)C=C1

Additional information on (E)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile

Introduction to (E)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile and Its CAS No. 1025312-29-1

The compound with the CAS number 1025312-29-1 is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The molecular structure of this compound, specifically (E)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile, exhibits a complex arrangement of functional groups that contribute to its unique chemical properties and potential biological activities.

This intricate molecular framework is characterized by the presence of a sulfonyl group, a nitrile group, and aromatic rings with substituents such as chloro and nitro. These functional groups are strategically positioned to interact with biological targets, making the compound a promising candidate for further investigation in drug discovery. The (E)-configuration of the double bond in the prop-2-enenitrile moiety further influences its electronic and steric properties, which are critical for its interaction with biological systems.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their diverse pharmacological profiles. The sulfonyl group in this compound is particularly noteworthy, as it is known to enhance binding affinity and selectivity when interacting with biological targets. This feature has been leveraged in the design of various therapeutic agents targeting diseases such as cancer, inflammation, and infectious disorders.

The nitro group attached to the aromatic ring is another key feature that contributes to the compound's reactivity and potential biological activity. Nitroaromatic compounds have been extensively studied for their ability to modulate enzyme activity and signal transduction pathways. In particular, the 5-nitrophenyl moiety in this compound may play a crucial role in its interaction with specific enzymes or receptors, thereby influencing its therapeutic potential.

The presence of a chloro substituent on one of the aromatic rings adds another layer of complexity to the compound's chemical behavior. Chloroaromatic compounds are known for their ability to engage in various types of chemical interactions, including hydrogen bonding and π-stacking interactions. These interactions can be exploited to enhance the compound's binding affinity and selectivity towards biological targets.

The methyl group on another aromatic ring further influences the electronic properties of the molecule. Methyl groups are often used in medicinal chemistry to modulate lipophilicity and metabolic stability, which are critical factors in drug design. By incorporating a methyl group into this compound's structure, researchers may have aimed to optimize its pharmacokinetic properties while maintaining its biological activity.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of sulfonamide derivatives. The compound (E)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile exemplifies how careful consideration of molecular architecture can lead to the development of novel therapeutic agents. By combining multiple functional groups in a specific arrangement, researchers can fine-tune the compound's properties to achieve desired pharmacological effects.

In addition to its potential therapeutic applications, this compound may also serve as a valuable tool for mechanistic studies. By investigating its interactions with biological targets, researchers can gain insights into the structure-activity relationships that govern sulfonamide-based drug design. Such knowledge can be used to develop more effective and selective therapeutic agents in the future.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecular frameworks with high precision. The synthetic strategies employed may involve multi-step reactions that require careful optimization to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions may have been utilized to introduce the various functional groups into the molecular structure.

The characterization of this compound using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy is essential for confirming its identity and purity. These techniques provide detailed information about the compound's molecular structure, which is crucial for understanding its chemical behavior and potential biological activity.

In conclusion, (E)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile is a structurally complex compound with significant potential for further research in pharmaceutical chemistry. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at developing novel therapeutic agents. By leveraging advanced synthetic methods and characterization techniques, researchers can continue to explore its biological activity and mechanistic properties.